Cas no 1805642-58-3 (2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride)
2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride is a specialized sulfonyl chloride derivative with a unique combination of functional groups, including cyano, difluoromethoxy, and mercapto substituents. Its reactive sulfonyl chloride moiety makes it a valuable intermediate in organic synthesis, particularly for the preparation of sulfonamides and sulfonate esters. The presence of the difluoromethoxy group enhances its lipophilicity and metabolic stability, while the mercapto functionality offers additional reactivity for further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural features can contribute to the development of bioactive molecules with improved properties. Careful handling is required due to its sensitivity to moisture and potential reactivity.
1805642-58-3 structure
Product Name:2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride
CAS No:1805642-58-3
MF:C8H4ClF2NO3S2
MW:299.702065467834
CID:4960987
Update Time:2025-11-02
2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride
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- Inchi： 1S/C8H4ClF2NO3S2/c9-17(13,14)7-4(3-12)5(15-8(10)11)1-2-6(7)16/h1-2,8,16H
- InChI Key： LYCVFPRMYUVKTJ-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC=C(C=1C#N)OC(F)F)S)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 416
- XLogP3: 2.7
- Topological Polar Surface Area: 76.5
2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005883-1g |
2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride |
1805642-58-3 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
2-Cyano-3-difluoromethoxy-6-mercaptobenzenesulfonyl chloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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